Cas no 1806885-53-9 (Methyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-carboxylate
• CAS No: 1806885-53-9
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 4888513
• Update Time: 2025-05-25

Methyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-carboxylate

• Inchi： 1S/C9H9F2NO4/c1-15-7-4(13)3-12-6(8(10)11)5(7)9(14)16-2/h3,8,13H,1-2H3
• InChI Key： AWKVJDOWNKJGMT-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=C(C(=CN=1)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1
• Topological Polar Surface Area: 68.6

Additional information on Methyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-carboxylate

Comprehensive Overview of Methyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-carboxylate (CAS No. 1806885-53-9)

Methyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-carboxylate (CAS No. 1806885-53-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, combining a hydroxy group and a carboxylate ester, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role in developing enzyme inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic compounds.

The compound's CAS number 1806885-53-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such heterocyclic compounds. For instance, its difluoromethyl group is often explored for its metabolic stability, a hot topic in medicinal chemistry forums. Additionally, the methoxy and hydroxy substituents contribute to its solubility profile, a key consideration for formulation scientists. These attributes make it a subject of frequent queries in chemical search engines and patent literature.

From a synthetic perspective, Methyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-carboxylate is often synthesized via multistep organic reactions, including halogenation and esterification. Its purity and stability are rigorously tested using HPLC and NMR spectroscopy, addressing the industry's focus on quality control. Environmental concerns have also led to studies on its biodegradability, reflecting the broader shift toward sustainable chemistry. This compound's relevance extends to crop protection research, where its structural motifs are investigated for pesticide development.

In the context of intellectual property, patents involving CAS No. 1806885-53-9 often highlight its utility in proprietary formulations. The rise of precision agriculture and personalized medicine has further driven demand for such niche chemicals. For example, its potential as a building block for fluorescent probes is a recurring theme in academic publications. This aligns with the surge in searches for functionalized pyridines and high-value intermediates in chemical marketplaces.

To conclude, Methyl 2-(difluoromethyl)-5-hydroxy-4-methoxypyridine-3-carboxylate exemplifies the intersection of innovation and practical application in modern chemistry. Its multifaceted roles—from drug design to material science—underscore its importance in both industrial and academic settings. As research continues to explore its derivatives, this compound remains a focal point for advancements in life sciences and specialty chemicals.